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Compound of Interest

Compound Name: 25-Hydroxycholesterol-d6

Cat. No.: B568851

An In-depth Technical Guide to 25-Hydroxycholesterol-d6

This guide provides a comprehensive overview of the chemical structure, properties, and
biological significance of 25-Hydroxycholesterol-d6. It is intended for researchers, scientists,
and professionals in drug development who are utilizing this isotopically labeled oxysterol.

Chemical Identity and Properties

25-Hydroxycholesterol-d6 is the deuterium-labeled form of 25-hydroxycholesterol (25-HC), an
important oxysterol derived from cholesterol. The six deuterium atoms are located at positions
26 and 27 of the cholesterol side chain.[1] This labeling makes it an ideal internal standard for
the quantification of endogenous 25-HC in biological samples using mass spectrometry.[2][3]

Chemical Structure

The chemical structure of 25-Hydroxycholesterol-d6 is identical to that of 25-
hydroxycholesterol, with the exception of the six hydrogen atoms on carbons 26 and 27 being
replaced by deuterium.

Physicochemical Properties

The key physicochemical properties of 25-Hydroxycholesterol-d6 are summarized in the table
below.
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Property Value References
(3S,8S,9S,10R,13R,14S,17R)-
10,13-dimethyl-17-[(2R)-7,7,7-
trideuterio-6-hydroxy-6-

IUPAC Name (trideuteriomethyl)heptan-2- [4]
yl]-2,3,4,7,8,9,11,12,14,15,16,
17-dodecahydro-1H-
cyclopenta]a]phenanthren-3-ol
Cholest-5-ene-

Synonyms 26,26,26,27,27,27-d6-33,25- [3]1[4]
diol, 25-OHC-d6

CAS Number 88247-69-2 [2][4]1[5]

Molecular Formula C27H40D602 [2][5]

Molecular Weight 408.69 g/mol [3][5]

Appearance White to off-white solid [3]

_ >95% (HPLC), 299%

Purity [2][5]
deuterated forms (d1-d6)

Storage Conditions -20°C [2][5]

Shipping Conditions Ambient or on wet ice [2][5]

Solvent Solubility References

Dimethylformamide (DMF) 2 mg/mL [1][2]

Dimethyl sulfoxide (DMSO) 100 pg/mL [11[2]

Ethanol 20 mg/mL [1112]

Ethanol:PBS (pH 7.2) (1:2) 500 pg/mL [1][2]

Biological Significance and Signaling Pathways
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25-Hydroxycholesterol, the non-deuterated analogue, is a bioactive lipid that plays a crucial
role in various physiological and pathological processes. It is produced from cholesterol by the
enzyme cholesterol-25-hydroxylase (CH25H), which is an interferon-stimulated gene.[6][7] Its
production is often induced by inflammation or infection.[2] 25-HC is a key regulator of
cholesterol homeostasis, immune responses, and inflammation.[6][7]

Regulation of Cholesterol Homeostasis

25-HC is a potent suppressor of cholesterol synthesis. It acts by binding to the insulin-induced
gene (INSIG) proteins, which in turn retain the sterol regulatory element-binding protein
(SREBP) cleavage-activating protein (SCAP)/SREBP complex in the endoplasmic reticulum,
preventing its transport to the Golgi.[2] This inhibition of SREBP processing leads to a
downregulation of genes involved in cholesterol biosynthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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